N-benzyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide

• IUPAC Name: N-benzyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide
• InChI: InChI=1S/C13H15N3O4S/c1-15-9-11(12(17)16(2)13(15)18)21(19,20)14-8-10-6-4-3-5-7-10/h3-7,9,14H,8H2,1-2H3
• InChI Key: HTIPFHQMGHKUJF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)S(=O)(=O)NCC2=CC=CC=C2
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol

Description

N-benzyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide is a chemical compound that belongs to the class of sulfonamide-containing heterocycles. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Selective Discrimination of Thiophenols

N-benzyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide derivatives have been utilized in the development of fluorescent probes for the selective discrimination of thiophenols over aliphatic thiols. This application is significant in chemical, biological, and environmental sciences for detecting toxic benzenethiols and biologically active aliphatic thiols. A study by Wang et al. (2012) describes a reaction-based fluorescent probe that employs an intramolecular charge transfer pathway for thiophenol discrimination, demonstrating the compound's potential in environmental and biological thiophenol sensing (Wang et al., 2012).

Antimicrobial and Antioxidant Activities

Research has also explored the synthesis of sulfonamide derivatives, including this compound, for their antimicrobial and antioxidant properties. Badgujar et al. (2018) synthesized a series of sulfonamides and evaluated their in vitro antimicrobial activities against selected bacterial and fungal strains. The study found significant antimicrobial and antioxidant activities among the synthesized compounds, highlighting their potential therapeutic applications (Badgujar et al., 2018).

Binding Studies with Bovine Serum Albumin

In another study, the binding interaction of N-n-butyl[(5-dimethylamino)-1-naphthalene]sulfonamide, a related compound, with bovine serum albumin was investigated using a fluorescent probe technique. This study by Jun et al. (1971) provides insights into the nature of binding between sulfonamide derivatives and proteins, which is essential for understanding their pharmacological properties (Jun et al., 1971).

Novel Reactive Dyes with Anti-Bacterial and Insect-Repellent Properties

Mokhtari et al. (2014) designed and synthesized azo reactive dyes by coupling diazoniom salts of sulfonamides, including structures related to this compound, with a coupling component containing N,N-diethyl-m-toluamide. These novel dyes exhibited significant anti-bacterial and insect-repellent activities, suggesting applications in the development of functional textiles with health protection properties (Mokhtari et al., 2014).